Cas no 345642-88-8 (2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI))

2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI) structure
345642-88-8 structure
Product Name:2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI)
CAS No:345642-88-8
MF:C5H4N2O2
MW:124.097460746765
CID:1019895
PubChem ID:19759045
Update Time:2025-09-23

2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI)
    • 5-hydroxypyrimidine-2-carbaldehyde
    • 2-PYRIMIDINECARBOXALDEHYDE,5-HYDROXY
    • 5-HYDROXY-2-PYRIMIDINECARBOXALDEHYDE
    • 5-Hydroxypyrimidine-2-carboxaldehyde
    • DTXSID20599623
    • AB59744
    • 345642-88-8
    • AKOS006302725
    • DB-082077
    • H11149
    • SCHEMBL9468511
    • Inchi: 1S/C5H4N2O2/c8-3-5-6-1-4(9)2-7-5/h1-3,9H
    • InChI Key: CPRPITKHZMUWEN-UHFFFAOYSA-N
    • SMILES: OC1C=NC(C=O)=NC=1

Computed Properties

  • Exact Mass: 124.02700
  • Monoisotopic Mass: 124.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 63.08000
  • LogP: -0.00530

2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI) Pricemore >>

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